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Compound of Interest

Compound Name: SRA880

Cat. No.: B1681101 Get Quote

Essential Safety and Handling Guide for SRA880
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

novel, non-peptide somatostatin sst(1) receptor antagonist, SRA880. Given that a specific

Safety Data Sheet (SDS) is not readily available for this research compound, a cautious

approach is paramount. The following procedures are based on best practices for handling

potent, novel small molecules of unknown toxicity.

Personal Protective Equipment (PPE)
Due to the unknown toxicological properties of SRA880, a comprehensive PPE strategy is

required to minimize exposure through inhalation, skin contact, and eye contact.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Operations*

Hand Protection
Nitrile gloves (double-gloving

recommended)

Thicker, chemical-resistant

gloves (e.g., butyl rubber)

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield

Body Protection Laboratory coat
Chemical-resistant apron or

gown over a lab coat

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

with an appropriate cartridge is

recommended if there is a risk

of aerosolization or if handling

larger quantities.

*Higher risk operations include weighing and transferring powder, preparing stock solutions,

and any procedure with the potential for aerosol generation.

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidental exposure and maintaining the

integrity of the compound.
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Procedure Step-by-Step Guidance

Receiving and Unpacking

- Inspect the package for any damage or leaks

before opening. - Open in a designated area,

preferably within a chemical fume hood. - Verify

the container label matches the order

information.

Weighing and Aliquoting

- Perform all manipulations of solid SRA880

within a certified chemical fume hood or a

powder containment hood to avoid inhalation of

fine particles. - Use anti-static weighing dishes

and tools. - Prepare aliquots to minimize the

need for repeated weighing from the primary

container.

Solution Preparation

- Prepare solutions in a well-ventilated area,

preferably a chemical fume hood. - Add the

solvent to the pre-weighed SRA880 slowly to

avoid splashing. - Ensure the container is

appropriate for the solvent used and is clearly

labeled with the compound name,

concentration, solvent, and date of preparation.

Storage

- Store SRA880 in a tightly sealed, clearly

labeled container. - Follow the supplier's

recommendations for storage temperature (if

provided). In the absence of specific

instructions, store in a cool, dry, and dark place.

- Store away from incompatible materials.

Spill Management

- In case of a small spill, absorb the material

with an inert absorbent (e.g., vermiculite, sand).

- For larger spills, evacuate the area and follow

your institution's emergency procedures. -

Decontaminate the area with an appropriate

solvent and cleaning agent. - All spill cleanup

materials should be disposed of as hazardous

waste.
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Disposal Plan
As a novel research compound with unknown environmental and health effects, SRA880 and

any materials contaminated with it must be treated as hazardous waste.[1]

Waste Stream Disposal Procedure

Solid SRA880

- Collect in a clearly labeled, sealed container

designated for hazardous chemical waste. - Do

not mix with other waste streams unless

compatible.

Contaminated Labware (e.g., pipette tips, tubes)

- Place in a designated hazardous waste

container immediately after use. - Avoid

generating aerosols when disposing of

contaminated items.

Liquid Waste (e.g., unused solutions)

- Collect in a sealed, labeled, and chemically

compatible container. - Do not dispose of down

the drain.

Decontamination

- All disposable materials used for

decontamination of equipment and surfaces

should be disposed of as hazardous waste.

Note: Always consult and adhere to your institution's specific hazardous waste management

guidelines.

Experimental Workflow
The following diagram illustrates a standard workflow for handling SRA880, from initial receipt

to final disposal, emphasizing safety at each step.
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Caption: Workflow for safe handling of SRA880 from receipt to disposal.
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By adhering to these guidelines, researchers can safely handle SRA880, minimizing personal

exposure and environmental impact, thereby fostering a secure and responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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